![molecular formula C8H8FNO2 B126328 Ethyl 5-fluoropyridine-2-carboxylate CAS No. 148541-70-2](/img/structure/B126328.png)
Ethyl 5-fluoropyridine-2-carboxylate
Overview
Description
Ethyl 5-fluoropyridine-2-carboxylate (5-FPC) is an organofluorine compound that has been used in several scientific research applications. It is a derivative of pyridine, a heterocyclic aromatic compound, and has a fluorine atom attached to the 5-position of the pyridine ring. 5-FPC has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
PET Tracers for Neurological Studies :
- Ethyl 5-fluoropyridine-2-carboxylate derivatives have been used to develop PET tracers for serotonin 5-HT(1A) receptors. These tracers are useful in studying neuropsychiatric disorders (García et al., 2014).
Modification of Biologically Active Compounds :
- The compound has been employed in the modification of biologically active molecules, such as tetrahydrocarbazoles, which impacts neuronal NMDA-receptors (Sokolov et al., 2014).
Preparation of Biologically Active Fluorine Compounds :
- It is used in the synthesis of α-fluoro-α,β-unsaturated carboxylic acid esters, significant intermediates for creating biologically active compounds containing fluorine (Allmendinger, 1991).
Synthesis of Pyridine Derivatives :
- The synthesis of various pyridine derivatives, such as ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-4-oxo-1,8-naphthyridine-3-carboxylate, employs this compound (Kiely, 1991).
Fluorination of Organic Compounds :
- This compound has been used in fluorination processes, like the selective fluorination of ethyl 1-methylpyrazole-4-carboxylates (Makino & Yoshioka, 1988).
Antitumor Activity :
- Derivatives of this compound have been studied for their antitumor activities, showcasing their potential in cancer research (Xiong et al., 2009).
Future Directions
Fluoropyridines, including Ethyl 5-fluoropyridine-2-carboxylate, have been gaining interest due to their interesting and unusual physical, chemical and biological properties . They have potential applications in various fields, including medicinal and agricultural chemistry . Future research may focus on developing more efficient synthesis methods and exploring new applications for these compounds .
properties
IUPAC Name |
ethyl 5-fluoropyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO2/c1-2-12-8(11)7-4-3-6(9)5-10-7/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHMGOYHQXHQSQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(C=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70450790 | |
Record name | Ethyl 5-fluoropyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70450790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
148541-70-2 | |
Record name | Ethyl 5-fluoropyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70450790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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